Cas no 854467-41-7 (4-(2-hydroxy-4-methylphenyl)butan-2-one)

• Product name: 4-(2-hydroxy-4-methylphenyl)butan-2-one
• CAS No: 854467-41-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6458908
• PubChem ID: 83695944

4-(2-hydroxy-4-methylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxy-4-methylphenyl)butan-2-one
• 854467-41-7
• EN300-1846111

• Inchi： 1S/C11H14O2/c1-8-3-5-10(11(13)7-8)6-4-9(2)12/h3,5,7,13H,4,6H2,1-2H3
• InChI Key： QWHUKQCFHHBIMX-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1CCC(C)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols